(2-Chloro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-(5-cyclopropyl-1,2-oxazol-3-yl)methanone

• IUPAC Name: (2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-(5-cyclopropyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C14H13ClN2O2S/c15-13-5-9-7-17(4-3-12(9)20-13)14(18)10-6-11(19-16-10)8-1-2-8/h5-6,8H,1-4,7H2
• InChI Key: RTBVNCLEOIKTGV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)N3CCC4=C(C3)C=C(S4)Cl
• Molecular Formula: C14H13ClN2O2S
• Molecular Weight: 308.8 g/mol

Description

This compound is a complex organic molecule with a molecular formula of C15H13ClN2S. It is also known by various names such as (2-Chlorophenyl) (6,7-dihydrothieno [3,2-c]pyridin-5 (4H)-yl)acetonitrile.

Synthesis Analysis

The synthesis of this compound involves multicomponent condensation of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents. This reaction represents a profound structural transformation.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a chlorine atom attached to a phenyl group, which is further connected to a thieno[3,2-c]pyridin-5-yl group. The compound also contains a cyclopropyl group and an oxazol-3-yl group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the Knoevenagel condensation with aldehydes, the Stork alkylation with enamine, and intramolecular cyclotransamination. The addition of alkylating agents to the reaction mixture leads to the production of thioesters.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 344.26. Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not explicitly mentioned in the search results.